Cas no 332912-88-6 (<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide)

• Product Name: <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide
• CAS No: 332912-88-6
• MF: C₂₄H₂₁ClN₄OS
• MW: 448.967742681503
• CID: 3072523
• PubChem ID: 3134165
• Update Time: 2025-10-28

<br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide
• 332912-88-6
• 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
• AG-690/40750159
• 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide
• 2-[(5-benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• AKOS000580351

• MDL： MFCD02738592
• Inchi： 1S/C24H21ClN4OS/c1-17-20(25)13-8-14-21(17)26-23(30)16-31-24-28-27-22(15-18-9-4-2-5-10-18)29(24)19-11-6-3-7-12-19/h2-14H,15-16H2,1H3,(H,26,30)
• InChI Key： IMSBFEXSCLLRBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CSC1=NN=C(CC2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 448.1124602Da
• Monoisotopic Mass: 448.1124602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 85.1Ų

Additional information on <br>2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide

2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide (CAS No. 332912-88-6)

2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide (CAS No. 332912-88-6) is a complex organic compound with significant potential in various pharmaceutical applications. This compound belongs to the class of acetamides and features a unique structural combination of a benzyl group, a phenyl group, and a triazolyl sulfanyl moiety. The intricate molecular architecture of this compound has attracted considerable attention in the fields of medicinal chemistry and drug discovery.

The synthesis of 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide typically involves multi-step reactions, including the formation of the triazolyl sulfanyl moiety and the subsequent coupling with the benzyl and phenyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide has shown promising results in various pharmacological studies. One of the key areas of interest is its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and other autoimmune disorders.

The compound's ability to modulate various biological pathways has also led to its evaluation as a potential therapeutic agent for cancer. Preliminary studies have indicated that 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-phenyl)-acetamide can induce apoptosis in cancer cells and inhibit tumor growth. These findings suggest that it may have applications in the development of novel anticancer drugs.

In addition to its therapeutic potential, 2-(5-Benzyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(3-chloro-2-methyl-p henyl)-acetamide has been studied for its pharmacokinetic properties. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its development as a viable drug candidate. The compound's stability under physiological conditions and its ability to cross biological membranes are particularly noteworthy.

The safety profile of 2-(5-Benzyl-4-p hen yl - 4 H - [ 1 , 2 , 4 ] triazol - 3 - ylsulfanyl ) - N - ( 3 - chloro - 2 - methyl - phen yl ) - acetamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development for clinical use.

In conclusion, 2-(5-Benz yl - 4 - phen yl - 4 H - [ 1 , 2 , 4 ] triazol - 3 - ylsulfanyl ) - N - ( 3 - chloro - 2 - methyl - phen yl ) - acetamide (CAS No. 332912–88–6) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and optimization as a therapeutic agent.